3,6,7-Trimethyloctanenitrile
Cat. No. B8279529
M. Wt: 167.29 g/mol
InChI Key: XOPLBXMGZYDABL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08313736B2
Procedure details
3,6,7-Trimethyl-2,6-octadienenitrile (15 g; 0.092 mol), palladium on charcoal (5% Pd/C, 1.5 g) and ethyl acetate (60 ml) were charged in a 500 ml stirred autoclave and hydrogenated (4 bar hydrogen) at 25° C. for 24 hours. Filtration over celite and removal of the solvent afforded 15.1 g of the saturated nitrile as a mixture of two isomers. Distillation using a 10 cm Vigreux column gave 13.8 g of 98.2% pure 3,6,7-trimethyloctanenitrile (mixture of isomers; 56/42) in a yield of 88%.
Name
3,6,7-Trimethyl-2,6-octadienenitrile
Quantity
15 g
Type
reactant
Reaction Step One
Identifiers
|
REACTION_CXSMILES
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[CH3:1][C:2]([CH2:6][CH2:7][C:8]([CH3:12])=[C:9]([CH3:11])[CH3:10])=[CH:3][C:4]#[N:5].[H][H]>[Pd].C(OCC)(=O)C>[CH3:1][CH:2]([CH2:6][CH2:7][CH:8]([CH3:12])[CH:9]([CH3:11])[CH3:10])[CH2:3][C:4]#[N:5]
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Inputs
Step One
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Name
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3,6,7-Trimethyl-2,6-octadienenitrile
|
|
Quantity
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15 g
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|
Type
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reactant
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|
Smiles
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CC(=CC#N)CCC(=C(C)C)C
|
|
Name
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|
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Quantity
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1.5 g
|
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Type
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catalyst
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Smiles
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[Pd]
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|
Name
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|
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Quantity
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60 mL
|
|
Type
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solvent
|
|
Smiles
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C(C)(=O)OCC
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
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See reaction.notes.procedure_details.
|
Workups
FILTRATION
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Type
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FILTRATION
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|
Details
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Filtration
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CUSTOM
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Type
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CUSTOM
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|
Details
|
over celite and removal of the solvent
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Outcomes
Product
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Name
|
|
|
Type
|
product
|
|
Smiles
|
CC(CC#N)CCC(C(C)C)C
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 15.1 g | |
| YIELD: CALCULATEDPERCENTYIELD | 98.1% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
